![molecular formula C17H18F3NO2S B6427527 N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-3-(trifluoromethyl)benzamide CAS No. 2034329-46-7](/img/structure/B6427527.png)
N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-3-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-3-(trifluoromethyl)benzamide” is a complex organic compound. It contains a benzamide group, a thiophene ring, and a hydroxy group, which suggests that it might have interesting chemical properties and potential applications .
Synthesis Analysis
Thiophene derivatives, such as the one in this compound, have been the subject of much research due to their potential biological activity . Various methods for synthesizing thiophene derivatives have been developed, including the Gewald reaction, the Paal–Knorr reaction, the Fiesselmann synthesis, and the Hinsberg synthesis .Scientific Research Applications
- AKOS032456547 has shown promise in neuropharmacological studies. Researchers have explored its effects on neurotransmitter systems, neuronal signaling, and neuroinflammation. It may have potential applications in treating neurodegenerative diseases or enhancing cognitive function .
- The compound exhibits anti-inflammatory activity, which could be relevant in conditions such as arthritis, inflammatory bowel disease, or autoimmune disorders. Investigating its mechanism of action and efficacy in preclinical models is crucial .
- Preliminary studies suggest that AKOS032456547 may interfere with cancer cell growth and survival pathways. Researchers have investigated its effects on specific cancer types, including breast, lung, and colon cancer. Further studies are needed to validate its potential as an anticancer agent .
- AKOS032456547’s trifluoromethyl group may influence metabolic pathways. Researchers have explored its impact on lipid metabolism, glucose regulation, and obesity-related factors. Understanding its effects on metabolic homeostasis is essential .
- Some studies indicate that AKOS032456547 could have cardiovascular benefits. It may affect blood pressure, vascular function, or lipid profiles. Investigating its impact on heart health and potential therapeutic applications is ongoing .
- Researchers have synthesized derivatives of AKOS032456547 to enhance its properties, such as solubility, bioavailability, and target specificity. These modified compounds may serve as lead candidates for drug development .
Neuropharmacology and Neuroprotection
Anti-Inflammatory Properties
Cancer Research
Metabolic Disorders
Cardiovascular Health
Drug Development and Optimization
Future Directions
properties
IUPAC Name |
N-(5-hydroxy-3-thiophen-3-ylpentyl)-3-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18F3NO2S/c18-17(19,20)15-3-1-2-13(10-15)16(23)21-7-4-12(5-8-22)14-6-9-24-11-14/h1-3,6,9-12,22H,4-5,7-8H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIBCCIJTKJULQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C(=O)NCCC(CCO)C2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18F3NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-3-(trifluoromethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.